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Compound of Interest

Compound Name: Cyhalothrin-d5

Cat. No.: B12420381 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of Cyhalothrin-d5

Introduction
Cyhalothrin-d5 is the deuterium-labeled form of Cyhalothrin, a synthetic pyrethroid insecticide.

[1] Specifically, it is an isotopologue where five hydrogen atoms on the phenoxy ring have been

replaced with deuterium.[2] This isotopic substitution makes Cyhalothrin-d5 an invaluable tool

in analytical chemistry, particularly for isotope dilution mass spectrometry (IDMS).[1] Because

isotope-labeled compounds share nearly identical physical and chemical properties with their

non-labeled counterparts, they serve as ideal internal standards for accurate quantification in

complex matrices, effectively compensating for analyte loss during sample preparation and

mitigating matrix effects in LC-MS or GC-MS analysis.[1] This guide provides a comprehensive

overview of the core physical and chemical characteristics of Cyhalothrin-d5, details relevant

experimental protocols, and visualizes key workflows for its application.

Physical and Chemical Properties
While specific experimental data for every physical property of the deuterated form is not

always available, the properties are considered to be nearly identical to the unlabeled

Cyhalothrin. The following tables summarize the key characteristics.

Table 1: General and Chemical Properties of Cyhalothrin-d5
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Property Value Source

Chemical Name

[(S)-cyano-[3-(2,3,4,5,6-

pentadeuteriophenoxy)phenyl]

methyl] (1R,3R)-3-[(Z)-2-

chloro-3,3,3-trifluoroprop-1-

enyl]-2,2-

dimethylcyclopropane-1-

carboxylate

[2]

Synonyms

λ-Cyhalothrin-d5, gamma-

Cyhalothrin-d5, Cyhalothrin-

(phenoxy-d5)

[2]

Molecular Formula C₂₃H₁₄D₅ClF₃NO₃ [1][3]

Molecular Weight 454.88 g/mol [1][3]

CAS Number 2411870-79-4 [1]

Unlabeled CAS 68085-85-8 (for Cyhalothrin) [1][4]

Purity ≥98.0% [1]

Table 2: Physical Characteristics of Cyhalothrin and Cyhalothrin-d5
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Property Value Source

Appearance
Colorless to light yellow liquid

or solid
[1][3]

Melting Point 49.2 °C (for λ-Cyhalothrin) [4][5]

Boiling Point Decomposes before boiling [4]

Water Solubility
0.005 mg/L (at 20 °C, for

Cyhalothrin)
[4]

Solubility (Organic)

Very soluble in acetone,

dichloromethane, methanol,

hexane, toluene (>500 g/L at

20 °C)

[4][6]

Vapor Pressure
1.5 x 10⁻⁹ mm Hg (at 25 °C,

for λ-Cyhalothrin)
[5]

LogP (Octanol/Water) 6.1 - 6.8 [2][6]

Storage Temperature
2-8°C or -20°C in solution for

long-term storage
[1]

Stability and Reactivity
Thermal Stability: Cyhalothrin is stable at temperatures below 220°C and decomposes at

275°C.[5][6]

Light Stability: It is relatively stable to degradation in sunlight, a property that allows for its

effective use in agriculture.[5] A study noted that the loss on storage in light is less than 10%

over 20 months.[6]

Hydrolysis: The ester bond is susceptible to hydrolysis, especially under alkaline conditions.

Lambda-cyhalothrin is stable at pH 5 but hydrolyzes at pH 9 with a half-life of approximately

7 days.[5]

Incompatible Materials: Avoid strong oxidizing agents, reducing agents, and water (due to

hydrolysis).[3]
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Experimental Protocols
Synthesis of Cyhalothrin-d5
A documented method describes the synthesis of D5-Cyhalothrin using D6-phenol as the

starting material to achieve high isotopic enrichment.[7]

Methodology:

Starting Material: The synthesis begins with D6-phenol.

Esterification: The core of the synthesis involves the esterification of 3-(2-chloro-3,3,3-

trifluoroprop-1-enyl)-2,2-dimethylcyclopropanecarboxylic acid chloride with alpha-cyano-3-

(phenoxy-d5)benzyl alcohol.[5][8] The deuterated phenoxy benzyl alcohol intermediate is

prepared from the starting D6-phenol.

Purification: The final product is purified to achieve high chemical purity (e.g., >98%).

Confirmation: The structure and isotopic abundance are confirmed using analytical

techniques such as ¹H NMR and mass spectrometry to ensure successful deuterium labeling

and purity.[7]

Quantification by Isotope Dilution GC-MS/MS
Cyhalothrin-d5 is primarily used as an internal standard for the quantification of cyhalothrin in

environmental and food samples.

Methodology:

Sample Preparation: A homogenized sample (e.g., fruit, soil, water) is accurately weighed or

measured.

Internal Standard Spiking: A known amount of Cyhalothrin-d5 solution (in a solvent like

acetonitrile or acetone) is added to the sample at the beginning of the extraction process.

Extraction: The sample is extracted using an appropriate organic solvent (e.g., acetonitrile)

often followed by a salting-out step (QuEChERS method).
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Cleanup: The crude extract is cleaned using solid-phase extraction (SPE) or dispersive SPE

(d-SPE) with materials like PSA (primary secondary amine) and C18 to remove interfering

matrix components.

Analysis: The final extract is concentrated and injected into a Gas Chromatograph (GC)

coupled with a tandem Mass Spectrometer (MS/MS).

GC Separation: A capillary column (e.g., coated with OV-101) is used to separate the

analyte from other compounds. Capillary columns can separate the diastereoisomers of

cyhalothrin.[5]

MS/MS Detection: The mass spectrometer is operated in Multiple Reaction Monitoring

(MRM) mode. Specific precursor-to-product ion transitions for both unlabeled cyhalothrin

and Cyhalothrin-d5 are monitored for high selectivity and sensitivity.

Quantification: The concentration of cyhalothrin in the original sample is calculated by

comparing the peak area ratio of the native analyte to the Cyhalothrin-d5 internal standard

against a calibration curve. This ratio corrects for any loss of analyte during the entire

procedure.

Visualizations
The following diagram illustrates the general workflow for using Cyhalothrin-d5 as an internal

standard in a typical analytical procedure.
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Sample Preparation
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(Internal Standard)
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(e.g., QuEChERS)

4. Dispersive SPE Cleanup

5. GC-MS/MS or LC-MS/MS Analysis

6. Quantification via
Isotope Dilution Ratio

Final Concentration of Cyhalothrin
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Caption: Workflow for Cyhalothrin analysis using Cyhalothrin-d5 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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